
Molecular weight of 2,4,4'-tribromodiphenyl
ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,4-Dibromo-1-(4-

bromophenoxy)benzene

Cat. No.: B107970 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2,4,4'-Tribromodiphenyl Ether

This guide provides a comprehensive analysis of the molecular weight of 2,4,4'-

tribromodiphenyl ether, a compound of significant interest to researchers, scientists, and drug

development professionals.

Core Molecular Properties
2,4,4'-Tribromodiphenyl ether is a polybrominated diphenyl ether (PBDE) with the chemical

formula C₁₂H₇Br₃O.[1][2][3] Its molecular weight has been determined to be 406.895 g/mol .[1]

[2] Other reported values include 406.9 g/mol and 406.89 g/mol .[3][4][5][6]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The

calculation for 2,4,4'-tribromodiphenyl ether is detailed below, based on its elemental

composition.

Elemental Composition and Atomic Weights
The following table summarizes the atomic composition of 2,4,4'-tribromodiphenyl ether and

the standard atomic weights of its constituent elements.
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Element Symbol
Count in
Molecule

Standard
Atomic Weight
( g/mol )

Total
Contribution
to Molecular
Weight ( g/mol
)

Carbon C 12 12.011 144.132

Hydrogen H 7 1.008 7.056

Bromine Br 3 79.904 239.712

Oxygen O 1 15.999 15.999

Total 406.899

Note: The slight difference between the calculated molecular weight (406.899 g/mol ) and the

value from the NIST WebBook (406.895 g/mol )[1][2] can be attributed to the use of standard

versus more precise isotopic atomic weights.

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

2,4,4'-tribromodiphenyl ether from its elemental components.
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Elemental Components

Calculation Final Molecular Weight

Carbon (C) Count: 12 Atomic Weight: 12.011

Summation of
(Count × Atomic Weight)

Hydrogen (H) Count: 7 Atomic Weight: 1.008

Bromine (Br) Count: 3 Atomic Weight: 79.904

Oxygen (O) Count: 1 Atomic Weight: 15.999

Molecular Weight of
C₁₂H₇Br₃O

(406.899 g/mol)

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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